N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-3,5-dimethoxybenzamide N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-3,5-dimethoxybenzamide
Brand Name: Vulcanchem
CAS No.: 307509-39-3
VCID: VC21456377
InChI: InChI=1S/C21H22N4O5S/c1-13-9-14(2)23-21(22-13)25-31(27,28)19-7-5-16(6-8-19)24-20(26)15-10-17(29-3)12-18(11-15)30-4/h5-12H,1-4H3,(H,24,26)(H,22,23,25)
SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)C
Molecular Formula: C21H22N4O5S
Molecular Weight: 442.5g/mol

N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-3,5-dimethoxybenzamide

CAS No.: 307509-39-3

Cat. No.: VC21456377

Molecular Formula: C21H22N4O5S

Molecular Weight: 442.5g/mol

* For research use only. Not for human or veterinary use.

N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-3,5-dimethoxybenzamide - 307509-39-3

Specification

CAS No. 307509-39-3
Molecular Formula C21H22N4O5S
Molecular Weight 442.5g/mol
IUPAC Name N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-3,5-dimethoxybenzamide
Standard InChI InChI=1S/C21H22N4O5S/c1-13-9-14(2)23-21(22-13)25-31(27,28)19-7-5-16(6-8-19)24-20(26)15-10-17(29-3)12-18(11-15)30-4/h5-12H,1-4H3,(H,24,26)(H,22,23,25)
Standard InChI Key GRTICZMPTGOUIQ-UHFFFAOYSA-N
SMILES CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)C
Canonical SMILES CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)C

Introduction

Structural Similarities and Related Compounds

Compounds with similar structures often exhibit related biological activities. For instance, compounds like N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-methoxybenzamide and N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-furamide share structural elements with the compound of interest .

Compound NameMolecular FormulaBiological Activity
N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-methoxybenzamideC20H20N4O4SNot specified
N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-furamideC17H16N4O4SNot specified
Sulphamethazine-Antimicrobial

Synthesis and Characterization

The synthesis of complex organic molecules typically involves multi-step reactions. For similar compounds, techniques such as nucleophilic substitution and condensation reactions are common. Characterization often involves spectroscopic methods like NMR and LC-MS to confirm the structure .

Potential Applications

While specific applications for N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-3,5-dimethoxybenzamide are not detailed, compounds with similar structures may exhibit antimicrobial, anti-inflammatory, or anticancer properties. Further research is needed to determine its potential therapeutic uses.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator